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Compound of Interest

Compound Name: Tungsten(VI) chloride

Cat. No.: B086897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of Tungsten(VI) chloride (WCl₆), a

versatile inorganic compound with significant applications in catalysis, materials science, and

organic synthesis. This document details its chemical identifiers, physicochemical properties,

key experimental protocols, and relevant reaction pathways.

Core Identifiers and Properties
Tungsten(VI) chloride, also known as tungsten hexachloride, is a dark violet-blue, volatile

crystalline solid under standard conditions.[1] It is an important precursor in the synthesis of a

wide range of tungsten-containing compounds.[1]

Table 1: Chemical Identifiers for Tungsten(VI) Chloride
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Identifier Value Reference

CAS Number 13283-01-7 [1][2][3][4]

EC Number 236-293-9 [1][4]

PubChem CID 83301 [1]

RTECS Number YO7710000 [1]

UNII L32HZV95ZE [1]

InChI Key
KPGXUAIFQMJJFB-

UHFFFAOYSA-H
[1]

SMILES
Cl--INVALID-LINK--(Cl)(Cl)

(Cl)Cl
[1]

Table 2: Physicochemical Properties of Tungsten(VI) Chloride

Property Value Reference

Molecular Formula WCl₆ [1][2][3]

Molar Mass 396.54 g/mol [1]

Appearance
Dark blue, moisture-sensitive

crystals
[1]

Density 3.52 g/cm³ [1]

Melting Point 275 °C (527 °F; 548 K) [1]

Boiling Point 346.7 °C (656.1 °F; 619.8 K) [1]

Solubility
Hydrolyzes in water; Soluble in

chlorocarbons
[1]

Crystal Structure α: rhombohedral, β: hexagonal [1]

Coordination Geometry Octahedral [1]

Key Experimental Protocols
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This section provides detailed methodologies for the synthesis of Tungsten(VI) chloride and

some of its prominent applications.

Synthesis of Tungsten(VI) Chloride
Tungsten(VI) chloride can be synthesized by the direct chlorination of tungsten metal at

elevated temperatures.[1]

Experimental Protocol:

Place tungsten metal powder in a quartz tube.

Seal the tube and heat it to 600 °C in a tube furnace.

Introduce a stream of dry chlorine gas over the heated tungsten metal.

The volatile Tungsten(VI) chloride will sublime and can be collected in a cooler part of the

apparatus.

For purification, recrystallization can be performed from dry carbon tetrachloride in an inert

atmosphere.

Tungsten Metal (W)

Chlorine Gas (3Cl₂)

600 °C Heat

Tungsten(VI) Chloride (WCl₆)Chlorination

Click to download full resolution via product page

Synthesis of Tungsten(VI) Chloride.

Application in Self-Healing Epoxy Resins
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Tungsten(VI) chloride is a potent catalyst precursor for the ring-opening metathesis

polymerization (ROMP) of dicyclopentadiene (DCPD), a key reaction in self-healing materials.

Experimental Protocol:

Prepare an epoxy resin and degas it.

Allow the resin to partially cure for 30 minutes to increase its viscosity.

Disperse a desired weight percentage (e.g., 10-15 wt%) of Tungsten(VI) chloride powder

into the epoxy resin with mechanical stirring.

Incorporate microcapsules containing dicyclopentadiene (DCPD) healing agent into the

mixture.

When a crack propagates through the cured epoxy, it ruptures the microcapsules, releasing

the DCPD.

The DCPD comes into contact with the dispersed Tungsten(VI) chloride catalyst, initiating

ROMP and healing the crack.
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Workflow for Self-Healing Epoxy.
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Chemical Vapor Deposition (CVD) of Tungsten Coatings
Tungsten(VI) chloride is a key precursor in the chemical vapor deposition (CVD) of tungsten

films, particularly for applications requiring high-purity coatings.

Experimental Protocol:

Load Tungsten(VI) chloride powder into a sublimator within an inert atmosphere glove box.

Heat the sublimator to 160-200 °C to generate WCl₆ vapor.

Transport the WCl₆ vapor to the reactor manifold using a heated argon carrier gas.

Introduce hydrogen gas into the reactor, maintaining a H₂/Ar ratio of 10:1.

Heat the reactor to approximately 930 °C to induce the reduction of WCl₆ by hydrogen.

Tungsten will deposit onto the substrate material within the reactor.
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CVD Reactor

WCl₆ Powder Sublimator
(160-200 °C)

Reactor Chamber
(930 °C)
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Chemical Vapor Deposition of Tungsten.

Ring-Opening Metathesis Polymerization (ROMP) of
Norbornene
Tungsten(VI) chloride, in combination with a co-catalyst, is effective for the ROMP of cyclic

olefins like norbornene.

Experimental Protocol:

In an inert atmosphere, dissolve a catalytic amount of a suitable tungsten complex (which

can be derived from WCl₆) in a dry solvent (e.g., THF).

Add the monomer, norbornene, to the catalyst solution.

Allow the reaction to proceed at room temperature for a specified time.

Concentrate the reaction mixture and precipitate the polymer by adding an excess of a non-

solvent, such as methanol.

Filter and wash the resulting polynorbornene with methanol.

Redissolve the polymer in a suitable solvent (e.g., THF) and re-precipitate to purify.

Dry the final polymer product under vacuum.

Catalytic Mechanism and Applications
Tungsten-based catalysts, often initiated from WCl₆, are pivotal in olefin metathesis. The

generally accepted mechanism, first proposed by Chauvin, involves the formation of a

metallacyclobutane intermediate.
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Chauvin Mechanism for Olefin Metathesis.

The versatility of Tungsten(VI) chloride as a precursor and catalyst leads to a wide array of

applications.
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Applications of Tungsten(VI) Chloride.

Safety Information
Tungsten(VI) chloride is a corrosive and moisture-sensitive compound. It reacts aggressively

with water, including atmospheric moisture, to release hydrogen chloride (HCl) gas, which is

toxic and corrosive.[1] Appropriate personal protective equipment, including gloves, safety
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goggles, and a lab coat, should be worn when handling this chemical. All manipulations should

be carried out in a well-ventilated fume hood or under an inert atmosphere.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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